Cas no 1806403-47-3 (3-Amino-2-methoxyphenylpropanoic acid)

• Product name: 3-Amino-2-methoxyphenylpropanoic acid
• CAS No: 1806403-47-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 4938322

3-Amino-2-methoxyphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-methoxyphenylpropanoic acid

• Inchi： 1S/C10H13NO3/c1-6(10(12)13)7-4-3-5-8(11)9(7)14-2/h3-6H,11H2,1-2H3,(H,12,13)
• InChI Key： QNCCBUVLCMBQMF-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C(=O)O)C)N

Computed Properties

• Exact Mass: 195.08954328 g/mol
• Monoisotopic Mass: 195.08954328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Molecular Weight: 195.21
• Topological Polar Surface Area: 72.6

Additional information on 3-Amino-2-methoxyphenylpropanoic acid

3-Amino-2-methoxyphenylpropanoic Acid (CAS 1806403-47-3): A Comprehensive Overview

3-Amino-2-methoxyphenylpropanoic acid (CAS 1806403-47-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique amino and methoxy functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, C10H13NO3, offers versatility in drug design, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

The growing interest in 3-Amino-2-methoxyphenylpropanoic acid is driven by its potential applications in neurodegenerative disease research, a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer's and Parkinson's. Researchers are exploring its role as a precursor for dopamine receptor modulators, which could lead to breakthroughs in treating motor and cognitive disorders. Additionally, its methoxyphenyl moiety is being studied for its antioxidant properties, aligning with the current focus on oxidative stress mitigation in age-related diseases.

From a chemical perspective, 3-Amino-2-methoxyphenylpropanoic acid exhibits interesting physicochemical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its melting point ranges between 180-185°C, and it shows stability under standard laboratory conditions. These characteristics make it particularly suitable for medicinal chemistry applications, where precise control over compound properties is crucial.

The synthetic utility of CAS 1806403-47-3 extends to its role in creating peptide mimetics and small molecule inhibitors. Recent publications highlight its incorporation into protein kinase inhibitors, addressing the pharmaceutical industry's demand for targeted cancer therapies. This aligns with trending searches about precision medicine and personalized cancer treatment approaches. The compound's carboxylic acid group allows for straightforward derivatization, enabling the creation of diverse molecular architectures with potential therapeutic value.

Quality control of 3-Amino-2-methoxyphenylpropanoic acid is typically performed using advanced analytical techniques. High-performance liquid chromatography (HPLC) with UV detection is commonly employed to ensure purity levels exceeding 98%. Mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy provide structural confirmation, addressing the pharmaceutical industry's stringent requirements for research-grade chemicals. These quality assurance measures respond to frequent queries about compound purity standards in biomedical research.

The market for 3-Amino-2-methoxyphenylpropanoic acid has shown steady growth, particularly in North America and Europe where drug discovery activities are concentrated. Current pricing trends reflect its status as a specialty chemical, with costs varying based on purity grade and order quantity. Industry reports suggest increasing demand from contract research organizations (CROs) and academic institutions working on neurological disorder projects. This market dynamic corresponds to rising Google searches for research chemical suppliers and pharmaceutical intermediates.

Storage and handling of CAS 1806403-47-3 require standard laboratory precautions. The compound should be kept in tightly sealed containers at room temperature, protected from moisture and light. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. These safety considerations address common workplace queries about chemical storage best practices in research facilities.

Future research directions for 3-Amino-2-methoxyphenylpropanoic acid may explore its potential in bioconjugation chemistry and prodrug development. The compound's structural features make it a candidate for creating targeted drug delivery systems, particularly for crossing the blood-brain barrier. These applications resonate with current interests in nanomedicine and theranostic approaches, which frequently appear in scientific literature and patent filings.

For researchers sourcing 3-Amino-2-methoxyphenylpropanoic acid, verification of certificates of analysis (CoA) and material safety data sheets (MSDS) is essential. Reputable suppliers typically provide comprehensive documentation including HPLC chromatograms and spectroscopic data. This information addresses frequent purchaser concerns about chemical authentication and supplier reliability in the research chemical market.

In conclusion, 3-Amino-2-methoxyphenylpropanoic acid (CAS 1806403-47-3) represents an important building block in modern medicinal chemistry. Its unique structural features and versatile applications position it as a valuable tool for addressing current challenges in drug discovery and biomedical research. As scientific understanding of neurological pathways and molecular targeting advances, the significance of this compound is likely to grow further in both academic and industrial settings.